Cas no 2229285-22-5 (4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid
• CAS No: 2229285-22-5
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 6012525
• PubChem ID: 165711180
• Update Time: 2025-06-12

4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid
• EN300-1943877
• 2229285-22-5

• Inchi： 1S/C13H13F2NO2/c1-16-5-4-8-2-3-9(6-11(8)16)10(13(14)15)7-12(17)18/h2-6,10,13H,7H2,1H3,(H,17,18)
• InChI Key： ZYYZGGWBZTZSLT-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1=CC=C2C=CN(C)C2=C1)F

Computed Properties

• Exact Mass: 253.09143498g/mol
• Monoisotopic Mass: 253.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid

Introduction to 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid (CAS No. 2229285-22-5)

4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229285-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the difluoro substitution and the 1-methyl-1H-indol-6-yl moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The synthesis and characterization of 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid involve sophisticated organic transformations that highlight the intersection of fluorine chemistry and heterocyclic compound synthesis. The introduction of fluorine atoms at the 4,4-difluoro positions enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the indole ring, a well-known pharmacophore in medicinal chemistry, contributes to the compound's potential interaction with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid with high accuracy. These studies suggest that the compound may exhibit inhibitory activity against various therapeutic targets, including kinases and transcription factors. The 1-methyl-1H-indol-6-yl group, in particular, has been shown to modulate enzyme activity through allosteric binding or competitive inhibition mechanisms.

In the realm of drug discovery, 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid represents a valuable scaffold for developing novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules that have successfully transitioned into clinical use. For instance, fluorinated indole derivatives have been explored as intermediates in the synthesis of antiviral and anticancer drugs. The unique combination of fluorine substitution and indole functionality in this compound may open up new avenues for treating diseases associated with aberrant signaling pathways.

The pharmacological potential of 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid has been further explored through preclinical studies. These investigations have revealed that the compound exhibits moderate solubility in aqueous buffers, which is advantageous for formulation development. Additionally, preliminary toxicity assays indicate that the molecule is well-tolerated at subtherapeutic doses, suggesting a favorable safety profile. These findings underscore the importance of optimizing synthetic routes to enhance both efficacy and pharmacokinetic properties.

The role of fluorine atoms in modulating biological activity cannot be overstated. In many cases, fluorine substitution leads to improved binding affinity and reduced metabolic degradation. The difluoro substituents in 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid are expected to contribute to its stability under physiological conditions while maintaining strong interactions with biological targets. This balance is crucial for designing molecules that can effectively reach their intended site of action within the body.

Recent publications have highlighted the growing interest in indole derivatives as pharmacological tools. The indole scaffold is present in numerous natural products and drug candidates due to its ability to engage with a wide range of biological targets. The presence of a methyl group at the 1-position enhances the electron density on the indole ring, making it more susceptible to nucleophilic attack or coordination with metal ions—a property that can be exploited in designing enzyme inhibitors or metalloproteinase modulators.

The synthetic pathways for preparing 4,4-difluoro-3-(1-methyl-1H-indol-6-yl)butanoic acid involve multi-step reactions that require careful optimization to ensure high yields and purity. Key steps include Friedel-Crafts alkylation followed by fluorination using appropriate reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). These reactions highlight the importance of selecting appropriate conditions to avoid unwanted side products while maintaining regioselectivity.

In conclusion, 4,4-difluoro -3 - ( 1 -methyl - 1 H -indol -6 - yl ) butanoic acid ( CAS No . 2229285 -22 -5 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of fluorine substitution , indole functionality , and carboxylic acid moiety makes it an attractive scaffold for developing novel therapeutic agents . Further exploration into its pharmacological properties , synthetic methodologies , and potential applications will undoubtedly contribute to advancements in drug discovery and medicinal chemistry .